Methyl N-[(4-methylphenyl)sulfonyl]glycyl-3-[amino(imino)methyl]-D-phenylalaninate
Methyl N-[(4-methylphenyl)sulfonyl]glycyl-3-[amino(imino)methyl]-D-phenylalaninate
Brand Name:
Vulcanchem
CAS No.:
133397-81-6
VCID:
VC0160029
InChI:
InChI=1S/C20H24N4O5S/c1-13-6-8-16(9-7-13)30(27,28)23-12-18(25)24-17(20(26)29-2)11-14-4-3-5-15(10-14)19(21)22/h3-10,17,23H,11-12H2,1-2H3,(H3,21,22)(H,24,25)/t17-/m0/s1
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)NCC(=O)NC(CC2=CC(=CC=C2)C(=N)N)C(=O)OC
Molecular Formula:
C20H24N4O5S
Molecular Weight:
432.5 g/mol
Methyl N-[(4-methylphenyl)sulfonyl]glycyl-3-[amino(imino)methyl]-D-phenylalaninate
CAS No.: 133397-81-6
Main Products
VCID: VC0160029
Molecular Formula: C20H24N4O5S
Molecular Weight: 432.5 g/mol
![Methyl N-[(4-methylphenyl)sulfonyl]glycyl-3-[amino(imino)methyl]-D-phenylalaninate - 133397-81-6](/images/no_structure.jpg)
| CAS No. | 133397-81-6 |
|---|---|
| Product Name | Methyl N-[(4-methylphenyl)sulfonyl]glycyl-3-[amino(imino)methyl]-D-phenylalaninate |
| Molecular Formula | C20H24N4O5S |
| Molecular Weight | 432.5 g/mol |
| IUPAC Name | methyl (2S)-3-(3-carbamimidoylphenyl)-2-[[2-[(4-methylphenyl)sulfonylamino]acetyl]amino]propanoate |
| Standard InChI | InChI=1S/C20H24N4O5S/c1-13-6-8-16(9-7-13)30(27,28)23-12-18(25)24-17(20(26)29-2)11-14-4-3-5-15(10-14)19(21)22/h3-10,17,23H,11-12H2,1-2H3,(H3,21,22)(H,24,25)/t17-/m0/s1 |
| Standard InChIKey | YAEIKQDHLCFGAA-KRWDZBQOSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)S(=O)(=O)NCC(=O)N[C@@H](CC2=CC(=CC=C2)C(=N)N)C(=O)OC |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)NCC(=O)NC(CC2=CC(=CC=C2)C(=N)N)C(=O)OC |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)NCC(=O)NC(CC2=CC(=CC=C2)C(=N)N)C(=O)OC |
| Synonyms | N(alpha)-tosylglycyl-3-amidinophenylalanine methyl ester N-TAPAM |
| PubChem Compound | 131624 |
| Last Modified | Nov 11 2021 |
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